Cas no 88193-62-8 (1H-Benzimidazole-4-pentanoic acid, octahydro-2-oxo-)

• Product Name: 1H-Benzimidazole-4-pentanoic acid, octahydro-2-oxo-
• CAS No: 88193-62-8
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 641535
• PubChem ID: 20274127
• Update Time: 2025-04-19

1H-Benzimidazole-4-pentanoic acid, octahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-pentanoic acid, octahydro-2-oxo-
• 5-(2-oxo-1,3,3a,4,5,6,7,7a-octahydrobenzimidazol-4-yl)pentanoic acid
• 88193-62-8
• SCHEMBL10979972
• DTXSID80604489
• 5-(2-Oxooctahydro-1H-benzimidazol-4-yl)pentanoic acid

• Inchi： 1S/C12H20N2O3/c15-10(16)7-2-1-4-8-5-3-6-9-11(8)14-12(17)13-9/h8-9,11H,1-7H2,(H,15,16)(H2,13,14,17)
• InChI Key： VGKVUTDHOLIXBG-UHFFFAOYSA-N
• SMILES： O=C1NC2CCCC(CCCCC(=O)O)C2N1

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų